N-[(5-bromo-2-fluorophenyl)methyl]propanamide

• IUPAC Name: N-[(5-bromo-2-fluorophenyl)methyl]propanamide
• InChI: InChI=1S/C10H11BrFNO/c1-2-10(14)13-6-7-5-8(11)3-4-9(7)12/h3-5H,2,6H2,1H3,(H,13,14)
• InChI Key: KAHQVMAOVDLMQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=C(C=CC(=C1)Br)F
• Molecular Formula: C10H11BrFNO
• Molecular Weight: 260.10 g/mol

Description

N-[(5-bromo-2-fluorophenyl)methyl]propanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential use as a pharmaceutical agent. This compound belongs to the class of amides and has a molecular formula of C10H10BrFNO.

Mechanism of Action

The mechanism of action of N-[(5-bromo-2-fluorophenyl)methyl]propanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the pathogenesis of various diseases. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is implicated in Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to have antioxidant properties, which may be beneficial in the treatment of diseases such as cancer. The compound has also been found to have anti-inflammatory properties, which may be useful in the treatment of conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(5-bromo-2-fluorophenyl)methyl]propanamide in lab experiments is its potent inhibitory activity against certain enzymes. This makes it a useful tool for studying the mechanisms of various diseases. However, one of the limitations of using this compound is its potential toxicity. Careful handling and disposal of the compound are necessary to prevent harm to researchers and the environment.

Future Directions

There are several future directions for research involving N-[(5-bromo-2-fluorophenyl)methyl]propanamide. One area of interest is the development of more potent analogs of the compound that exhibit improved inhibitory activity against target enzymes. Another area of research is the investigation of the compound's potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, research is needed to determine the optimal dosage and administration of the compound for therapeutic use.

Synthesis Methods

The synthesis of N-[(5-bromo-2-fluorophenyl)methyl]propanamide involves the reaction of 5-bromo-2-fluorobenzylamine with propanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

N-[(5-bromo-2-fluorophenyl)methyl]propanamide has been extensively studied for its potential use as a pharmaceutical agent. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been found to exhibit potent inhibitory activity against certain enzymes that are implicated in these diseases.